Cas no 872728-82-0 (2-(4-(5-OXO-4,5-DIHYDRO-1,2,4-OXADIAZOL-3-YL)PHENYLAMINO)ACETIC Acid)

2-(4-(5-OXO-4,5-DIHYDRO-1,2,4-OXADIAZOL-3-YL)PHENYLAMINO)ACETIC Acid structure
872728-82-0 structure
Product Name:2-(4-(5-OXO-4,5-DIHYDRO-1,2,4-OXADIAZOL-3-YL)PHENYLAMINO)ACETIC Acid
CAS No:872728-82-0
MF:C10H9N3O4
MW:235.196161985397
MDL:MFCD11865356
CID:719478
PubChem ID:135414344
Update Time:2024-10-26

2-(4-(5-OXO-4,5-DIHYDRO-1,2,4-OXADIAZOL-3-YL)PHENYLAMINO)ACETIC Acid Chemical and Physical Properties

Names and Identifiers

    • 2-((4-(5-Oxo-4,5-dihydro-1,2,4-oxadiazol-3-yl)phenyl)amino)acetic acid
    • 2-(4-(5-oxo-4,5-dihydro-1,2,4-oxadiazol-3-yl)phenylamino)acetic acid
    • 2-[4-(5-oxo-2H-1,2,4-oxadiazol-3-yl)anilino]acetic acid
    • Glycine,N-[4-(2,5-dihydro-5-oxo-1,2,4-oxadiazol-3-yl)phenyl]-
    • N-[4-(2,5-Dihydro-5-oxo-1,2,4-oxadiazol-3-yl)phenyl]glycine (ACI)
    • 2-((4-(5-Oxo-4,5-dihydro-1,2,4-oxadiazol-3-yl)phenyl)amino)aceticacid
    • J-505856
    • AKOS015856149
    • (4-(5-Oxo-4,5-dihydro-1,2,4-oxadiazole-3-yl)phenylamino)acetic acid
    • 2-{[4-(5-oxo-4,5-dihydro-1,2,4-oxadiazol-3-yl)phenyl]amino}acetic acid
    • AKOS025401760
    • n-[4-(5-oxo-4,5-dihydro-1,2,4-oxadiazol-3-yl)phenyl]glycine
    • {[4-(5-OXO-4H-1,2,4-OXADIAZOL-3-YL)PHENYL]AMINO}ACETIC ACID
    • NS00077837
    • DB-076908
    • dabigartan intermediate
    • 872728-82-0
    • (4-(5-Oxo-2,5-dihydro-1,2,4-oxadiazol-3-yl)phenyl)glycine
    • EC 460-450-2
    • DTXSID00469375
    • 2-[4-(1,2,4-oxadiazol-5-on-3-yl)phenylamino]acetic acid
    • AC-25301
    • 2-[4-(5-oxo-4H-1,2,4-oxadiazol-3-yl)anilino]acetic acid
    • N-[4-(5-Oxo-2,5-dihydro-1,2,4-oxadiazol-3-yl)phenyl]glycine
    • SCHEMBL1269515
    • I11635
    • 2-(4-(5-OXO-4,5-DIHYDRO-1,2,4-OXADIAZOL-3-YL)PHENYLAMINO)ACETIC Acid
    • MDL: MFCD11865356
    • Inchi: 1S/C10H9N3O4/c14-8(15)5-11-7-3-1-6(2-4-7)9-12-10(16)17-13-9/h1-4,11H,5H2,(H,14,15)(H,12,13,16)
    • InChI Key: USTVSOSEROPCIX-UHFFFAOYSA-N
    • SMILES: O=C1NC(C2C=CC(NCC(O)=O)=CC=2)=NO1

Computed Properties

  • Exact Mass: 235.05930578g/mol
  • Monoisotopic Mass: 235.05930578g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 348
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 100Ų

Experimental Properties

  • Density: 1.57
  • Boiling Point: 460.358 °C at 760 mmHg
  • Flash Point: 232.217 °C
  • PSA: 108.22000
  • LogP: 0.59940

2-(4-(5-OXO-4,5-DIHYDRO-1,2,4-OXADIAZOL-3-YL)PHENYLAMINO)ACETIC Acid Pricemore >>

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